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Compound of Interest

Compound Name: D-Arabinose-13C-3

Cat. No.: B12404575

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of D-Arabinose-13C-3, a stable isotope-labeled sugar. Adherence to these
procedures will help maintain a safe laboratory environment and ensure the integrity of your
research.

l. Personal Protective Equipment (PPE)

While D-Arabinose-13C-3 is not classified as a hazardous substance, it is recommended to
follow standard laboratory safety practices. The toxicological properties of this compound have
not been fully investigated, and it may cause irritation to the eyes, skin, and respiratory tract.[1]
The following table summarizes the recommended personal protective equipment.
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Protection Type Equipment Specification Purpose

] To prevent eye
) Conforming to EN 166 )
Eye/Face Protection Safety Goggles contact with dust

(EU) or NIOSH (US) _
particles.[2][3][4][5]

To prevent skin

Skin Protection Gloves and Lab Coat Impervious material
contact.[2][3][4][5]
Recommended when
dust formation is
) ) NIOSH/CEN unavoidable or if
Respiratory Protection ] As needed o
Approved Respirator irritation is

experienced.[1][2][3]
[6]

Il. Handling and Storage Protocols

Proper handling and storage are crucial to maintain the quality of D-Arabinose-13C-3 and the
safety of laboratory personnel.

Handling:

Ventilation: Always handle D-Arabinose-13C-3 in a well-ventilated area to minimize dust
inhalation.[2][5][6]

¢ Avoid Dust Formation: Take care to avoid the formation of dust when handling the solid
compound.[2][3][5][6] Fine dust dispersed in the air can be a potential explosion hazard.[6]

e Prevent Contact: Avoid direct contact with the eyes, skin, and clothing.[1][2]

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
breaks.[3]

Storage:

o Container: Keep the container tightly closed when not in use.[2][3][4][5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.echemi.com/sds/d-arabinose-2-13c-pd180824112844.html
https://isotope.com/product/attachment/CLM-8477-PK/SDS%20-%20CLM-8477.pdf
https://www.fishersci.com/store/msds?partNumber=AC161450250&productDescription=D-%28-%29-ARABINOSE%2C+P.A.+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/130_995219586_D-Arabinose-CASNO-10323-20-3-MSDS.pdf
https://www.echemi.com/sds/d-arabinose-2-13c-pd180824112844.html
https://isotope.com/product/attachment/CLM-8477-PK/SDS%20-%20CLM-8477.pdf
https://www.fishersci.com/store/msds?partNumber=AC161450250&productDescription=D-%28-%29-ARABINOSE%2C+P.A.+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/130_995219586_D-Arabinose-CASNO-10323-20-3-MSDS.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.echemi.com/sds/d-arabinose-2-13c-pd180824112844.html
https://isotope.com/product/attachment/CLM-8477-PK/SDS%20-%20CLM-8477.pdf
https://www.fishersci.com/store/msds?partNumber=S25651&productDescription=L-ARABINOSE+25+G&vendorId=VN00115888&countryCode=US&language=en
https://www.benchchem.com/product/b12404575?utm_src=pdf-body
https://www.benchchem.com/product/b12404575?utm_src=pdf-body
https://www.echemi.com/sds/d-arabinose-2-13c-pd180824112844.html
https://www.cdhfinechemical.com/images/product/msds/130_995219586_D-Arabinose-CASNO-10323-20-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=S25651&productDescription=L-ARABINOSE+25+G&vendorId=VN00115888&countryCode=US&language=en
https://www.echemi.com/sds/d-arabinose-2-13c-pd180824112844.html
https://isotope.com/product/attachment/CLM-8477-PK/SDS%20-%20CLM-8477.pdf
https://www.cdhfinechemical.com/images/product/msds/130_995219586_D-Arabinose-CASNO-10323-20-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=S25651&productDescription=L-ARABINOSE+25+G&vendorId=VN00115888&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=S25651&productDescription=L-ARABINOSE+25+G&vendorId=VN00115888&countryCode=US&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.echemi.com/sds/d-arabinose-2-13c-pd180824112844.html
https://isotope.com/product/attachment/CLM-8477-PK/SDS%20-%20CLM-8477.pdf
https://www.echemi.com/sds/d-arabinose-2-13c-pd180824112844.html
https://isotope.com/product/attachment/CLM-8477-PK/SDS%20-%20CLM-8477.pdf
https://www.fishersci.com/store/msds?partNumber=AC161450250&productDescription=D-%28-%29-ARABINOSE%2C+P.A.+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/130_995219586_D-Arabinose-CASNO-10323-20-3-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Environment: Store in a dry, cool, and well-ventilated place.[2][3][4][5] It is recommended to
store the compound at room temperature, away from light and moisture.[3]

» Temperature: Avoid storing at temperatures exceeding 30°C.[1][4]

lll. Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures:

o Spill: For a spill, sweep up the solid material and place it in a suitable, closed container for
disposal.[3][5] Avoid creating dust.[2][3][5] Prevent the spilled material from entering drains.

[L1[3]I51[7]
» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1][2][4]
o Skin Contact: Wash the affected area with soap and plenty of water.[2][3][5]
 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[2]
 Ingestion: Rinse the mouth with water. Do not induce vomiting.[2]

In all cases of exposure, seek medical attention if irritation or other symptoms persist.[1][2][4]

IV. Disposal Plan

Dispose of D-Arabinose-13C-3 and its containers in accordance with all applicable federal,
state, and local environmental regulations.[3] It is recommended to treat it as an unused
product and offer surplus or non-recyclable solutions to a licensed disposal company.[3][5] Do
not allow the product to enter drains.[1][3][5][7]

Experimental Workflow for Handling D-Arabinose-
13C-3

The following diagram outlines the standard procedure for safely handling D-Arabinose-13C-3
in a laboratory setting.
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Caption: Workflow for safe handling of D-Arabinose-13C-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12404575?utm_src=pdf-custom-synthesis
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/D-Arabinose.pdf
https://www.echemi.com/sds/d-arabinose-2-13c-pd180824112844.html
https://isotope.com/product/attachment/CLM-8477-PK/SDS%20-%20CLM-8477.pdf
https://www.fishersci.com/store/msds?partNumber=AC161450250&productDescription=D-%28-%29-ARABINOSE%2C+P.A.+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/130_995219586_D-Arabinose-CASNO-10323-20-3-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=S25651&productDescription=L-ARABINOSE+25+G&vendorId=VN00115888&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-8954-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzU0OTl8YXBwbGljYXRpb24vcGRmfGFERTBMMmc1TXk4NU1UYzFNVFV5TXprME1qY3dMMU5FUWw4NE9UVTBYMGRDWDBWT0xuQmtaZ3w5N2QxZjgzYWFhZTUzNmJiZWI0Yzk1ZmFlYzA3NmY1ZjdhZjNlMzcwZjI5ODcyMTU3NTdiOTFjOWEwNjVjNDM1
https://www.benchchem.com/product/b12404575#personal-protective-equipment-for-handling-d-arabinose-13c-3
https://www.benchchem.com/product/b12404575#personal-protective-equipment-for-handling-d-arabinose-13c-3
https://www.benchchem.com/product/b12404575#personal-protective-equipment-for-handling-d-arabinose-13c-3
https://www.benchchem.com/product/b12404575#personal-protective-equipment-for-handling-d-arabinose-13c-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12404575?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

